5-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 5-[4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C16H16ClN3O3/c17-13-10-18-6-3-14(13)23-12-4-7-20(8-5-12)16(22)11-1-2-15(21)19-9-11/h1-3,6,9-10,12H,4-5,7-8H2,(H,19,21)
• InChI Key: LTRGTKHMAVJNEK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=NC=C2)Cl)C(=O)C3=CNC(=O)C=C3
• Molecular Formula: C16H16ClN3O3
• Molecular Weight: 333.77 g/mol

Description

The compound "5-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one" is a complex organic molecule that appears to be related to various synthesized heterocyclic compounds as described in the provided papers. These compounds are of interest due to their potential applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of related compounds involves the reaction of chloromethylated heterocycles with different amines. For instance, 5-(Chloromethyl)-3-(4H-chromen-3-yl)-1,2,4-oxadiazole reacts with piperidine to yield a piperidinemethyl derivative . Although the exact synthesis of the compound is not detailed in the provided papers, similar synthetic strategies could be employed, involving chloropyridine and piperidine derivatives.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various spectroscopic techniques and crystallography. For example, a novel piperidin-4-one derivative with a chloropyridinyl moiety has been synthesized and its crystal structure determined, showing a nonplanar conformation and no significant intra- or intermolecular hydrogen bonding . This suggests that the compound of interest may also exhibit a complex three-dimensional structure with specific conformational characteristics.

Chemical Reactions Analysis

The provided papers do not detail specific chemical reactions for the compound . However, the related compounds exhibit reactivity typical of chloromethylated heterocycles, which can undergo nucleophilic substitution reactions with various nucleophiles, including amines . This implies that the compound "5-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one" could potentially participate in similar reactions, leading to a variety of derivatives with different biological activities.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been investigated using spectroscopic and quantum chemical methods. For instance, the spectroscopic properties of a piperidinemethyl pyrrolidine derivative were studied, and computational methods provided insights into its electronic structure, including Mulliken charges and HOMO-LUMO energies . These studies suggest that the compound of interest may also have distinct electronic properties, which could influence its reactivity and interactions with biological targets.

Scientific Research Applications

Synthesis and Structural Analysis

• A novel compound, 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime, structurally related to the target molecule, was synthesized and characterized using various techniques including single-crystal X-ray diffraction. This research contributes to the understanding of molecular structures and the conformation of related compounds (Xue Si-jia, 2011).

Biological Activity

• The study of 2-(1-(3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)-N-isopropyl-1,3-thiazole-4-carboxamide, a compound with similarities to the target molecule, showed fungicidal and antiviral activities, highlighting the potential bioactive properties of related compounds (Li et al., 2015).

Chemical Properties and Reactions

• A concise synthesis of α, β-unsaturated γ-butyrolactones through ring contraction of 2H-pyran-2-ones was achieved. This research is relevant for understanding the chemical reactions and properties of structurally related compounds (Diptesh Sil et al., 2004).

Molecular Conformation Studies

• The crystal structure of Rupatadine, a compound with a similar piperidine structure, was analyzed, providing insights into the molecular conformation and interactions of related compounds (Manpreet Kaur et al., 2013).

Novel Derivative Synthesis and Microbial Screening

• Research on the synthesis of novel derivatives related to the target compound, including their structural characterization and microbial screening, provides insights into the potential applications in microbial resistance studies (K. Goswami et al., 2022).

Lactone Fused Perhydroisoxazolo[2,3-a]pyridines

• A study on lactone fused perhydroisoxazolo[2,3-a]pyridines offers insights into the structural and conformational aspects of related compounds, which is essential for understanding their chemical behavior (A. Alvarez-Larena et al., 1995).